Cas no 457099-14-8 (5-Methyl-2-(3-pyridinyloxy)aniline)

5-Methyl-2-(3-pyridinyloxy)aniline structure

457099-14-8 structure

Product Name:5-Methyl-2-(3-pyridinyloxy)aniline

CAS No:457099-14-8

Molecular Formula:C₁₂H₁₂N₂O

Molecular Weight:200.23648

MDL:MFCD08688388

CID:1079683

PubChem ID:22046292

5-Methyl-2-(3-pyridinyloxy)aniline Properties

Names and Identifiers

- 5-Methyl-2-(3-pyridinyloxy)aniline
- 5-methyl-2-(pyridin-3-yloxy)aniline
- 457099-14-8
- 5-methyl-2-pyridin-3-yloxyaniline
- AKOS009359452
- SCHEMBL2031421
- MDL： MFCD08688388
- InChIKey： MTLURUSPEHHIKT-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H12N2O/c1-9-4-5-12(11(13)7-9)15-10-3-2-6-14-8-10/h2-8H,13H2,1H3
- SMILES： CC1=CC(=C(C=C1)OC2=CN=CC=C2)N

Computed Properties

Exact Mass: 200.094963011g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 200.094963011g/mol
Heavy Atom Count: 15
Complexity: 198
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 48.1Å²

5-Methyl-2-(3-pyridinyloxy)aniline Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Matrix Scientific	022172-500mg	5-Methyl-2-(3-pyridinyloxy)aniline	457099-14-8		500mg	$205.00	2023-09-09

5-Methyl-2-(3-pyridinyloxy)aniline Related Literature

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3. Unraveling the effects of linker substitution on structural, electronic and optical properties of amorphous zeolitic imidazolate frameworks-62 (a-ZIF-62) glasses: a DFT study†

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5. Back cover

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6. Inside back cover

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9. One-step approach for the synthesis of functionalized quinoxalines mediated by T3P®–DMSO or T3P® via a tandem oxidation–condensation or condensation reaction†

Kachigere B. Harsha,Kanchugarkoppal S. Rangappa RSC Adv., 2016,6, 57154-57162
10. II(a). Oxidation-reduction reactions involving inorganic substrates. Aqueous chemistry of inorganic free radicals. Part 3.—The kinetics and mechanism of the reaction of peroxydisulphate ion and hydrogen peroxide

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